Cas no 1448026-91-2 (3-(4-chlorobenzenesulfonyl)-1-(5-fluoro-1-benzothiophene-2-carbonyl)pyrrolidine)

• Product Name: 3-(4-chlorobenzenesulfonyl)-1-(5-fluoro-1-benzothiophene-2-carbonyl)pyrrolidine
• CAS No: 1448026-91-2
• MF: C₁₉H₁₅ClFNO₃S₂
• MW: 423.908704996109
• CID: 6279048
• PubChem ID: 71806016
• Update Time: 2025-05-23

3-(4-chlorobenzenesulfonyl)-1-(5-fluoro-1-benzothiophene-2-carbonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorobenzenesulfonyl)-1-(5-fluoro-1-benzothiophene-2-carbonyl)pyrrolidine
• AKOS024558643
• F6435-8705
• 1448026-91-2
• (3-((4-chlorophenyl)sulfonyl)pyrrolidin-1-yl)(5-fluorobenzo[b]thiophen-2-yl)methanone
• [3-(4-chlorophenyl)sulfonylpyrrolidin-1-yl]-(5-fluoro-1-benzothiophen-2-yl)methanone

• Inchi： 1S/C19H15ClFNO3S2/c20-13-1-4-15(5-2-13)27(24,25)16-7-8-22(11-16)19(23)18-10-12-9-14(21)3-6-17(12)26-18/h1-6,9-10,16H,7-8,11H2
• InChI Key： WYYZSXXXCOPFLH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1CN(C(C2=CC3C=C(C=CC=3S2)F)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 423.0165915g/mol
• Monoisotopic Mass: 423.0165915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 91.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 3-(4-chlorobenzenesulfonyl)-1-(5-fluoro-1-benzothiophene-2-carbonyl)pyrrolidine

Recent Advances in the Study of 3-(4-chlorobenzenesulfonyl)-1-(5-fluoro-1-benzothiophene-2-carbonyl)pyrrolidine (CAS: 1448026-91-2)

The compound 3-(4-chlorobenzenesulfonyl)-1-(5-fluoro-1-benzothiophene-2-carbonyl)pyrrolidine (CAS: 1448026-91-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 3-(4-chlorobenzenesulfonyl)-1-(5-fluoro-1-benzothiophene-2-carbonyl)pyrrolidine to enhance its bioavailability and target specificity. Researchers have employed advanced computational modeling techniques to predict the compound's binding affinity to various biological targets, including enzymes and receptors implicated in disease pathways. These in silico studies have been complemented by experimental validation, demonstrating the compound's efficacy in inhibiting specific molecular targets.

One of the key findings from recent research is the compound's potential as a modulator of inflammatory pathways. In vitro and in vivo studies have shown that 3-(4-chlorobenzenesulfonyl)-1-(5-fluoro-1-benzothiophene-2-carbonyl)pyrrolidine exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. This property makes it a promising candidate for the development of novel anti-inflammatory therapeutics, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, the compound has been investigated for its role in oncology. Preliminary studies suggest that it may act as a potent inhibitor of certain kinases involved in tumor proliferation and metastasis. The ability of 3-(4-chlorobenzenesulfonyl)-1-(5-fluoro-1-benzothiophene-2-carbonyl)pyrrolidine to selectively target cancer cells while sparing normal cells has been a focal point of recent research, with promising results in preclinical models.

Despite these advancements, challenges remain in the development of this compound as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Researchers are also exploring the potential of combining this compound with other therapeutic agents to enhance its efficacy and reduce the likelihood of resistance development.

In conclusion, the latest research on 3-(4-chlorobenzenesulfonyl)-1-(5-fluoro-1-benzothiophene-2-carbonyl)pyrrolidine (CAS: 1448026-91-2) highlights its multifaceted potential in drug discovery and development. While significant progress has been made in understanding its pharmacological properties, further studies are warranted to fully realize its therapeutic potential. The ongoing research efforts in this area underscore the importance of this compound in the broader context of chemical biology and medicinal chemistry.